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Compound of Interest

Compound Name: EPZ015666

Cat. No.: B15602598 Get Quote

Essential Safety and Handling Guide for
EPZ015666
EPZ015666, also known as GSK3235025, is a potent and selective inhibitor of Protein Arginine

Methyltransferase 5 (PRMT5) with an IC50 of 22 nM.[1][2] It is an orally bioavailable compound

used in research, particularly in studies related to cancer, such as mantle cell lymphoma

(MCL).[1][2] Due to its potent biological activity, proper handling and safety precautions are

crucial to minimize exposure and ensure a safe laboratory environment. This guide provides

essential information on personal protective equipment (PPE), handling procedures, storage,

and disposal of EPZ015666.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for EPZ015666.
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Property Value References

Molecular Weight 383.44 g/mol

Formula C₂₀H₂₅N₅O₃

IC₅₀ 22 nM [1][2]

Kᵢ 5 nM [2]

Purity ≥98% [2]

CAS Number 1616391-65-1

Solvent Maximum Concentration References

DMSO 100 mM [2]

Ethanol 50 mM [2]

DMF 30 mg/mL [3]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [3]

Personal Protective Equipment (PPE)
Given that EPZ015666 is a potent enzyme inhibitor, it should be handled with the same

precautions as other hazardous drugs.[4][5] The primary routes of exposure are inhalation, skin

contact, and ingestion.[4][5] Therefore, a comprehensive PPE strategy is essential.
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PPE Item Specifications and Rationale

Gloves

Double gloving with powder-free nitrile gloves is

recommended.[4] Thicker gloves generally offer

better protection.[4] Change gloves every 30-60

minutes or immediately if contamination is

suspected.[4]

Eye Protection

Safety glasses with side shields or chemical

splash goggles are mandatory to protect from

splashes.[6]

Lab Coat/Gown

A disposable, fluid-resistant gown with long

sleeves and tight-fitting cuffs is required to

protect skin and clothing.[5][6]

Respiratory Protection

For operations that may generate aerosols or

dust, such as weighing the powder, a fit-tested

N95 respirator or higher is recommended.[5][7]

All handling of the solid compound should be

performed in a certified chemical fume hood or a

biological safety cabinet (BSC).[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Perform all manipulations of solid EPZ015666 within a certified chemical fume hood or a

Class II Biosafety Cabinet to minimize inhalation exposure.[5]

Before weighing, ensure the balance is placed on a stable surface inside the containment

device.

Wear all required PPE, including double gloves, a disposable gown, and eye protection. For

weighing powder, a respirator is strongly advised.[7]

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.
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2. Solution Preparation:

Prepare stock solutions by dissolving the compound in a suitable solvent such as DMSO or

ethanol.[2][8]

Add the solvent slowly to the powdered compound to avoid splashing.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date, and

your initials.

3. Cell Culture and Animal Experiments:

When adding the compound to cell cultures or preparing doses for animal studies, work

within a biological safety cabinet to maintain sterility and prevent exposure.

Handle all treated cells, animals, and their waste as potentially hazardous.

Storage and Disposal Plan
Storage:

Solid Compound: Store the powdered form of EPZ015666 at -20°C for long-term storage (up

to 3 years).[9] It can be stored at room temperature for shorter periods.[9]

Stock Solutions: Aliquot stock solutions into single-use volumes to avoid repeated freeze-

thaw cycles.[8] Store stock solutions at -80°C for up to one year.[8] For shorter-term storage,

-20°C for up to one month is acceptable.[8]

Disposal:

All disposable materials that have come into contact with EPZ015666, including gloves,

gowns, pipette tips, and empty vials, should be disposed of as hazardous chemical waste in

accordance with institutional and local regulations.

Do not dispose of EPZ015666 down the drain.
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Liquid waste containing the compound should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Experimental Protocols and Signaling Pathways
Experimental Workflow for Handling EPZ015666

The following diagram illustrates a typical workflow for handling EPZ015666 in a laboratory

setting, from receiving the compound to its final application and disposal.
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Figure 1. A typical experimental workflow for handling EPZ015666.
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Signaling Pathway of EPZ015666

EPZ015666 is a selective inhibitor of PRMT5. PRMT5 is an enzyme that catalyzes the

symmetric dimethylation of arginine residues on various proteins, including histones and

splicing factors. This modification plays a critical role in gene regulation, mRNA splicing, and

cell signaling.[10] Inhibition of PRMT5 by EPZ015666 can lead to cell cycle arrest and

apoptosis in cancer cells. PRMT5 has also been shown to be involved in the mTOR signaling

pathway.[10]
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Figure 2. Simplified signaling pathway showing the inhibitory action of EPZ015666.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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